Cas no 3967-53-1 (methyl 3-hydroxy-2-phenylpropanoate)
3967-53-1 structure
Product name:methyl 3-hydroxy-2-phenylpropanoate
methyl 3-hydroxy-2-phenylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(hydroxymethyl)-, methyl ester
- methyl 3-hydroxy-2-phenylpropanoate
- METHYLTROPATE
- methyl 3-hydroxy-2-phenylpropionate
- H11994
- methyl3-hydroxy-2-phenylpropanoate
- A-(hydroxymethyl)-, methyl ester
- Tropic acid, methyl ester
- Benzeneacetic acid, alpha-(hydroxymethyl)-, methyl ester
- AKOS006328384
- SY224842
- A-(HYDROXYMETHYL)BENZENACETIC ACID METHYL ESTER
- NSC-43874
- 3967-53-1
- Methyl tropate
- EN300-25988426
- Benzeneacetic acid, .alpha.-(hydroxymethyl)-, methyl ester
- NSC43874
- CHEMBL3785478
- Methyl tropate, AldrichCPR
- CS-0187753
- MFCD09753766
- SCHEMBL5812804
- Benzeneacetic acid,
- AS-75667
- Tropic acid methyl ester
- DTXSID20286127
-
- MDL： MFCD09753766
- Inchi： InChI=1S/C10H12O3/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
- InChI Key： OLEWRQVKIUHEJP-UHFFFAOYSA-N
- SMILES： COC(C(C1C=CC=CC=1)CO)=O
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.147
- Boiling Point: 300.9°Cat760mmHg
- Flash Point: 128.4°C
- Refractive Index: 1.528
- PSA: 46.53000
- LogP: 0.93550
methyl 3-hydroxy-2-phenylpropanoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DJ540-50mg |
methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 97% | 50mg |
80.0CNY | 2021-07-15 | |
| Enamine | EN300-25988426-5.0g |
methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 95% | 5.0g |
$175.0 | 2024-06-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS003344-500MG |
Methyl tropate |
3967-53-1 | Aldrich | 500MG |
660.65 | 2021-05-17 | |
| Enamine | EN300-25988426-0.1g |
methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 95% | 0.1g |
$19.0 | 2024-06-18 | |
| Enamine | EN300-25988426-0.25g |
methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 95% | 0.25g |
$24.0 | 2024-06-18 | |
| Enamine | EN300-25988426-2.5g |
methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 95% | 2.5g |
$96.0 | 2024-06-18 | |
| Enamine | EN300-25988426-1g |
methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 95% | 1g |
$256.0 | 2023-09-14 | |
| Aaron | AR0039GO-5g |
Benzeneacetic acid, α-(hydroxymethyl)-, methyl ester |
3967-53-1 | 95% | 5g |
$63.00 | 2025-02-11 | |
| 1PlusChem | 1P00398C-5g |
Benzeneacetic acid, α-(hydroxymethyl)-, methyl ester |
3967-53-1 | 97% | 5g |
$174.00 | 2024-05-03 | |
| A2B Chem LLC | AB51132-1g |
Methyl 3-hydroxy-2-phenylpropanoate |
3967-53-1 | 97% | 1g |
$35.00 | 2023-12-30 |
methyl 3-hydroxy-2-phenylpropanoate Related Literature
-
1. Anomalous fluorinations of 3-aryl-2-hydroxypropanoic esters by diethylaminosulfur trifluoride (DAST)David Haigh,Lee J. Jefcott,Katherine Magee,Hamish McNab J. Chem. Soc. Perkin Trans. 1 1996 2895
-
2. The absolute configuration of tropic acidM. B. Watson,G. W. Youngson J. Chem. Soc. Perkin Trans. 1 1972 1597
-
3. 160. The action of Grignard reagents on methyl r-tropate and on methyl atropateAlex. McKenzie,Edwin Roberts Winton J. Chem. Soc. 1940 840
-
4. Formula index
3967-53-1 (methyl 3-hydroxy-2-phenylpropanoate) Related Products
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